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Executive Summary

Ethyl butylacetylaminopropionate, commercially known as IR3535®, is a widely used insect
repellent valued for its efficacy and favorable safety profile. This technical guide provides an in-
depth analysis of the biodegradability and environmental fate of IR3535®, addressing the core
interests of researchers, scientists, and drug development professionals. While specific
guantitative data from standardized environmental fate studies are not extensively available in
the public domain due to its primary use pattern as a topical repellent, this guide synthesizes
the existing knowledge from regulatory assessments, manufacturer information, and scientific
literature. The primary degradation pathway for IR3535® is identified as the hydrolysis of its
ester bond, leading to the formation of its main metabolite, 3-(N-butyl-N-acetyl)aminopropionic
acid (IR3535®-free acid), and ethanol. This process is a key factor in its environmental
breakdown. The U.S. Environmental Protection Agency (EPA) classifies IR3535® as a
biopesticide, noting its structural similarity to the naturally occurring amino acid (3-alanine, and
anticipates its rapid breakdown in the environment[1]. This guide outlines the standard
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experimental protocols for assessing biodegradability and presents a logical framework for
understanding the environmental behavior of IR3535®.

Chemical and Physical Properties

A substance's environmental fate is significantly influenced by its chemical and physical
properties. The following table summarizes the key properties of IR3535®.

Property Value Reference
Ethyl 3-(N-

IUPAC Name ) [2]
butylacetamido)propanoate

CAS Number 52304-36-6 [2]

Molecular Formula C11H21NO3 [2]

Molecular Weight 215.29 g/mol [2]

Water Solubility 70 g/L (at 20 °C) [2]

log P (Octanol-Water Partition

o 1.7 (at 23 °C) [2]
Coefficient)
Vapor Pressure 0.15 Pa (at 20 °C) [3]

Estimated Soil Organic
Carbon-Water Partitioning 36 [4]
Coefficient (Koc)

The high water solubility and low log P value of IR3535® suggest a low potential for
bioaccumulation in organisms. The estimated Koc value indicates that IR3535® is expected to
have very high mobility in soil[4].

Biodegradability

IR3535® is widely reported to be biodegradable[2][5][6]. Its manufacturer, Merck KGaA, states
that the active substance does not accumulate in the environment[7]. The U.S. EPA has not
required extensive environmental fate data for the registration of IR3535® because its primary
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use as a topical insect repellent applied to human skin results in negligible direct release to the
environment[1].

Abiotic Degradation: Hydrolysis

The primary abiotic degradation pathway for IR3535® is the hydrolysis of its ester linkage. This
reaction is influenced by pH and leads to the formation of 3-(N-butyl-N-acetyl)aminopropionic
acid (IR3535®-free acid) and ethanol. The stability of IR3535® in formulations is pH-
dependent, with an optimal pH range of 6.0 to 6.5[8]. In aqueous solutions, IR3535® is
susceptible to hydrolysis by strong acids and alkaline solutions[9].

Biotic Degradation

The biotic degradation of IR3535® is expected to be initiated by the same hydrolytic cleavage
of the ester bond, a common metabolic pathway for ester-containing compounds in
microorganisms. This is supported by the fact that the primary metabolite in humans is
IR3535®-free acid[10]. Following the initial hydrolysis, further degradation of the resulting
carboxylic acid and ethanol is anticipated.

The following diagram illustrates the likely primary degradation pathway of IR3535®.

IR3535-free acid
(3-(N-butyl-N-acetyl)aminopropionic acid)

IR3535 * t Further Degradation

(Ethyl butylacetylaminopropionate) | (CO2, H20, Biomass)
Hydrolysis

Hydrolysis

Ethanol
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Likely primary degradation pathway of IR3535.

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various
environmental compartments.
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Fate in Water

Due to its high water solubility, if IR3535® enters aquatic environments, it is expected to remain
predominantly in the water column. Its degradation will be governed by hydrolysis and microbial
action. Given its intended use, direct contamination of waterways is considered unlikely[11].
However, traces of IR3535® have been detected in wastewater and swimming pool water,
where it can react with disinfectants like chlorine to form disinfection by-products[12][13].

Fate in Soil

Based on its estimated Koc value, IR3535® is expected to have very high mobility in soil and a
low potential for adsorption to soil particles[4]. This suggests that if it were to enter the soll
compartment, it would be more likely to be transported with soil water than to remain bound to
soil organic matter. In the soil environment, biotic degradation by soil microorganisms is
expected to be the primary mechanism of removal.

Bioaccumulation

The low octanol-water partition coefficient (log P = 1.7) indicates that IR3535® has a low
potential for bioaccumulation in aquatic organisms[2].

Ecotoxicological Profile

Available information suggests that IR3535® has a favorable ecotoxicological profile. The
manufacturer states that the active substance is not toxic to aquatic organisms such as fish or
algae[14]. The World Health Organization (WHO) has classified IR3535® as "unlikely to
present acute hazard in normal use"[5].

Experimental Protocols for Biodegradability
Assessment

While specific results for IR3535® are not publicly available, the following section details the
standard OECD (Organisation for Economic Co-operation and Development) test guidelines
that would be employed to quantitatively assess its biodegradability.

Ready Biodegradability (OECD 301)
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These tests are stringent screening tests that provide an indication of the potential for rapid and
complete biodegradation. A substance is considered "readily biodegradable" if it meets a pass
level of >60% of its theoretical carbon dioxide (ThCO2) production or >70% of dissolved
organic carbon (DOC) removal within a 28-day period, including a 10-day window.

Table 1: Summary of OECD 301 Test Methods

Test Guideline Method Measurement

Dissolved Organic Carbon

OECD 301 A DOC Die-Away Test
(DOC)

CO2 Evolution Test (Modified ]
OECD 301 B CO2 Production
Sturm Test)

OECD 301 C MITI () Test Oxygen Consumption
OECD 301D Closed Bottle Test Oxygen Consumption
. ) Dissolved Organic Carbon
OECD 301 E Modified OECD Screening Test
(DOC)
OECD 301 F Manometric Respirometry Test  Oxygen Consumption

The following diagram illustrates a generalized workflow for a ready biodegradability test.
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Generalized workflow for a ready biodegradability test.

Inherent Biodegradability (OECD 302)

If a substance is not readily biodegradable, tests for inherent biodegradability can be
conducted. These tests have a higher concentration of microorganisms and a longer exposure
time, assessing the potential for a substance to biodegrade under favorable conditions.

Table 2: Key OECD 302 Test Methods
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Test Guideline Method Measurement

Dissolved Organic Carbon
(DOC)

OECD 302 A Modified SCAS Test

Dissolved Organic Carbon
OECD 302 B Zahn-Wellens/EMPA Test (DOC) or Chemical Oxygen
Demand (COD)

OECD 302 C Modified MITI Test (I1) Oxygen Consumption

Conclusion

The available evidence strongly suggests that IR3535® is a biodegradable molecule with a low
potential for environmental persistence and bioaccumulation. Its primary degradation pathway
is through the hydrolysis of its ester bond, a process that can occur both abiotically and
biotically. Regulatory bodies in the US and Europe have recognized its favorable environmental
profile, largely due to its intended use pattern which limits direct environmental release. While
guantitative data from standardized biodegradability and environmental fate studies are not
publicly available, the understanding of its chemical properties and likely degradation pathways
provides a solid foundation for assessing its environmental behavior. For researchers and drug
development professionals, IR3535® represents a repellent active ingredient with a well-
established safety profile for both humans and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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